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Compound of Interest

Compound Name: 2-Methoxyethanol

Cat. No.: B7771088

2-Methoxyethanol is not merely another solvent; it is a potent reproductive and developmental
toxicant. The National Institute for Occupational Safety and Health (NIOSH) explicitly
recommends that it be treated as a substance with the potential to cause adverse reproductive
effects in both male and female workers.[1] This is not a risk to be taken lightly. The causality
behind this warning lies in its metabolism; the body converts 2-Methoxyethanol into
methoxyacetic acid, a metabolite that is the primary agent of its toxicity.[2]

Studies in animal models have demonstrated that exposure can lead to testicular atrophy,
reduced sperm counts, and sterility in males.[1][3] For females, exposure during pregnancy has
been linked to increased incidences of embryonic death, teratogenicity (birth defects), and
developmental delays.[1][4] Beyond its profound reproductive risks, 2-Methoxyethanol can be
absorbed through the skin and is harmful if inhaled or swallowed.[5][6] Acute exposure can
irritate the eyes, nose, and throat, while prolonged or repeated exposure may cause damage to
the central nervous system, blood, kidneys, and liver.[6][7]

Given these severe health implications, workplace exposure must be minimized to the lowest
possible levels.[8] Authoritative bodies have established strict occupational exposure limits
(OELSs) to protect personnel.
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Exposure Limit (8-Hour
Agency ] ) Notes
Time-Weighted Average)

Permissible Exposure Limit.

Includes a "Skin" notation,
OSHA (PEL) 25 ppm (80 mg/m3) indicating significant potential

for absorption through the skin.

[9]

Recommended Exposure
NIOSH (REL) 0.1 ppm (0.3 mg/m?) Limit. Also carries a "Skin"

notation.[9]

Threshold Limit Value, with a
ACGIH (TLV) 0.1 ppm (0.3 mg/m?3) "Skin" notation and Biological
Exposure Indices (BEI®).[9]

The significant discrepancy between the older OSHA PEL and the more current NIOSH and
ACGIH limits underscores the evolving understanding of 2-Methoxyethanol's toxicity. Prudent
practice dictates adhering to the most protective limit, the 0.1 ppm TWA.

Core Directive: A Multi-Layered PPE Strategy

A robust PPE plan is non-negotiable. The selection of equipment is not arbitrary; it is a
scientifically-informed decision based on the routes of exposure (inhalation, dermal absorption)
and the specific tasks being performed.

Hand Protection: The Primary Barrier

Because 2-Methoxyethanol is readily absorbed through the skin, glove selection is arguably
the most critical component of your PPE.[1][8] Not all glove materials offer the same level of
protection.[10] Material choice must be based on chemical compatibility, specifically
breakthrough time (the time it takes for the chemical to permeate the glove material).

For handling 2-Methoxyethanol, the following recommendations apply:
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Glove Material Performance Rating Rationale & Best Use Case

Offers superior resistance to

ketones, esters, and alcohols.
Butyl Rubber Excellent [4] This is the recommended

choice for extended contact or

immersion.

A high-performance
fluoroelastomer with excellent
resistance to a broad range of

Viton™ Excellent chemicals, including aromatic
hydrocarbons.[5] A suitable,
albeit more expensive,

alternative to Butyl rubber.

While excellent for many
laboratory applications,
standard thin-gauge nitrile
gloves offer limited protection
against 2-Methoxyethanol and
Nitrile Fair to Poor are not recommended for
extended contact.[4] They may
be acceptable for incidental
contact only, with immediate
removal and replacement upon

any splash.[11]

Provides very little chemical

protection against organic
Natural Rubber (Latex) Poor ]

solvents and is not

recommended.[4][11]

Operational Protocol for Glove Use:

 Inspect: Before every use, visually inspect gloves for any signs of degradation, punctures, or
tears.[11] An inflation test (trapping air inside and squeezing) can help reveal pinholes.

e Donning: Wash and dry hands thoroughly before putting on gloves.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.calpaclab.com/viton-chemical-compatibility-chart/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.advancedindustrial.com.au/wp-content/uploads/2021/06/Pages212-218ChemicalResistanceofRubbers.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.advancedindustrial.com.au/wp-content/uploads/2021/06/Pages212-218ChemicalResistanceofRubbers.pdf
https://www.advancedindustrial.com.au/wp-content/uploads/2021/06/Pages212-218ChemicalResistanceofRubbers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e During Use: If a splash occurs, remove the glove immediately, wash your hands, and don a
new glove. Never wash and reuse disposable gloves.[11]

» Doffing: Remove gloves by peeling them off from the cuff towards the fingers, turning them
inside out without touching the outer surface with your bare skin.

» Disposal: Dispose of contaminated gloves as hazardous waste in a designated, sealed
container.

Eye and Face Protection: Shielding Sensitive Tissues

2-Methoxyethanol can cause eye irritation.[8] Standard laboratory safety glasses are
insufficient.

e Required: Chemical splash goggles that seal around the eyes are the minimum requirement.

 Recommended for larger volumes (>1L) or splash risks: A full-face shield worn over chemical
splash goggles provides an additional layer of protection for the entire face.

Respiratory Protection: Preventing Inhalation

Given the low NIOSH REL of 0.1 ppm, engineering controls, primarily a certified chemical fume
hood, are the first and most effective line of defense.[8] All work with 2-Methoxyethanol should
be conducted within a fume hood. However, in situations where engineering controls are not
sufficient to maintain exposure below the OEL (e.g., large-scale transfers, spill cleanup,
maintenance), respiratory protection is mandatory.

Selection must be based on the airborne concentration and the Assigned Protection Factor
(APF) of the respirator. The APF is the level of protection a respirator is expected to provide
when used correctly.[2]

e Upto 1 ppm (10 x REL): An air-purifying respirator (APR) with a half-mask facepiece and
organic vapor (OV) cartridges.

e Upto 5 ppm (50 x REL): An air-purifying respirator with a full facepiece and organic vapor
(OV) cartridges, or a powered air-purifying respirator (PAPR) with organic vapor cartridges.
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e Up to 200 ppm (IDLH): The NIOSH Immediately Dangerous to Life or Health (IDLH)
concentration is 200 ppm.[9] For concentrations approaching this level, or for emergency
spill response, a supplied-air respirator (SAR) operated in a pressure-demand or other
positive-pressure mode is required.

o Emergency Entry/Unknown Concentrations: A self-contained breathing apparatus (SCBA)
with a full facepiece operated in a pressure-demand mode.

Protective Clothing: Full Body Coverage

To prevent skin contact from splashes or spills, additional protective clothing is necessary.

o Laboratory Coat: A buttoned, long-sleeved lab coat is standard. For handling 2-
Methoxyethanol, a coat made of a chemically resistant material is preferable.

o Apron: For larger volume transfers or tasks with a high splash potential, a chemically
resistant apron (e.g., made of butyl or neoprene) should be worn over the lab coat.

o Coveralls: For extensive operations or spill cleanup, disposable, chemically resistant
coveralls (e.g., Tychem®) are recommended.

o Footwear: Closed-toe shoes are mandatory. For spill response, chemically resistant shoe
covers or boots are required.

Procedural Logic: PPE Selection Workflow

The specific combination of PPE required is dictated by the task at hand. The following
workflow provides a logical decision-making process for ensuring adequate protection.
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Task Assessment
Identify the Hf\n_dliniTask/
Routine benchwofk? Bulk handling? Emergency situation?
Low Volume / Controlled Moderate Vol‘;rne / Transfer High Risk / Emergency
Small quantities (<100mL) Large volume transfer (>1L) - Spill Cleanup or
in certified fume hood or high splash potential " | Ventilation Failure
v y v
Required PPE: . .
Required PPE: - Butyl Rubber Gloves Required PPE:
. - Butyl Rubber Gloves (double)
- Butyl Rubber Gloves - Face Shield over Goggles . )
: . ) - Full Facepiece Respirator (SAR/SCBA)
- Chemical Splash Goggles - Chemically Resistant Apron . X
: ) ) ) ) - Chemically Resistant Coveralls
- Chemically Resistant Lab Coat - Consider Respiratory Protection :
) - - Chemical Boots
(based on air monitoring)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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